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Compound of Interest

Compound Name: Diisopropylamine

Cat. No.: B044863 Get Quote

This technical support center provides essential guidance on the selection and use of personal

protective equipment (PPE) for handling diisopropylamine. It is intended for researchers,

scientists, and drug development professionals to ensure their safety during experiments

involving this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of diisopropylamine?

A1: Diisopropylamine is a highly flammable liquid and vapor. It is harmful if swallowed, toxic if

inhaled, and causes severe skin burns and eye damage.[1][2] It may also cause respiratory

irritation.[1] The vapor is heavier than air and can form explosive mixtures with air.[3]

Q2: What are the minimum PPE requirements when working with diisopropylamine in a

laboratory setting?

A2: At a minimum, you should wear chemical-resistant gloves, chemical splash goggles, and a

lab coat.[4] Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[2]

Q3: How do I select the appropriate gloves for handling diisopropylamine?

A3: The choice of glove material is critical for adequate protection. You should select gloves

that are resistant to permeation by diisopropylamine. Based on available data, nitrile and
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neoprene gloves have demonstrated resistance, but their breakthrough times can vary. Always

consult the glove manufacturer's specific chemical resistance data. For prolonged or high-

exposure tasks, heavier-duty gloves are recommended.

Q4: What type of eye and face protection is necessary?

A4: Chemical splash goggles are mandatory to protect your eyes from splashes.[4][5] If there is

a significant risk of splashing or if you are handling larger quantities, a face shield should be

worn in addition to goggles.[5] Standard safety glasses are not sufficient.

Q5: When is respiratory protection required, and how do I choose the correct respirator?

A5: Respiratory protection is necessary when working outside of a fume hood, if ventilation is

inadequate, or during emergency situations such as a spill. The type of respirator depends on

the airborne concentration of diisopropylamine. For concentrations up to 125 ppm, a

powered, air-purifying respirator with organic vapor cartridges is recommended.[1] For higher

concentrations or unknown levels, a self-contained breathing apparatus (SCBA) is required.[1]

Always adhere to your institution's respiratory protection program, which should include fit

testing.

Troubleshooting Guide
Q1: I accidentally splashed a small amount of diisopropylamine on my gloved hand. What

should I do?

A1: Immediately remove the contaminated glove, ensuring you do not touch your skin with the

outside of the glove. Wash your hands thoroughly with soap and water. Dispose of the

contaminated glove as hazardous waste. Obtain a new pair of gloves before resuming work.

Q2: I think I may have inhaled diisopropylamine vapors and feel dizzy. What is the

appropriate response?

A2: Move to fresh air immediately. If symptoms such as headache, dizziness, or respiratory

irritation persist, seek immediate medical attention.[6] Inform your supervisor and follow your

institution's emergency procedures.
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Q3: Diisopropylamine came into contact with my skin. What are the immediate first aid

measures?

A3: Immediately flush the affected skin area with copious amounts of water for at least 15

minutes while removing any contaminated clothing.[2][4] Seek immediate medical attention as

diisopropylamine can cause severe skin burns.[1]

Q4: What should I do in case of an eye exposure to diisopropylamine?

A4: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids

open.[2] Remove contact lenses if present and easy to do.[3] Seek immediate medical

attention from an ophthalmologist.[7]

Q5: A small spill of diisopropylamine has occurred in the fume hood. How should I handle it?

A5: Ensure the fume hood is functioning correctly. Absorb the spill with an inert material such

as vermiculite, dry sand, or earth.[4] Place the absorbent material into a sealed container for

proper hazardous waste disposal. Do not use combustible materials to absorb the spill. Ensure

you are wearing appropriate PPE during the cleanup.

Quantitative Data on Personal Protective Equipment
The following tables provide a summary of quantitative data to aid in the selection of

appropriate PPE when handling diisopropylamine.

Table 1: Glove Compatibility with Diisopropylamine

Glove Material
Breakthrough Time
(minutes)

Recommendation

Nitrile 195 Good for many applications

Neoprene 40.2 Suitable for shorter-term use

Latex < 15 Not Recommended

Data is based on total immersion and may vary based on glove thickness, manufacturer, and

specific experimental conditions. Always consult the manufacturer's data.
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Table 2: NIOSH Recommended Respirators for Diisopropylamine
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Concentration Required Respirator Type
Assigned Protection
Factor (APF)

Up to 50 ppm

Any air-purifying, half-mask

respirator with organic vapor

cartridge(s).

10

Up to 125 ppm

Any supplied-air respirator

operated in a continuous-flow

mode.

25

Up to 125 ppm

Any powered, air-purifying

respirator with organic vapor

cartridge(s).

25

Up to 200 ppm

Any chemical cartridge

respirator with a full facepiece

and organic vapor cartridge(s).

50

Up to 200 ppm

Any air-purifying, full-facepiece

respirator (gas mask) with a

chin-style, front- or back-

mounted organic vapor

canister.

50

Up to 200 ppm
Any self-contained breathing

apparatus with a full facepiece.
50

Up to 200 ppm
Any supplied-air respirator with

a full facepiece.
50

Emergency or planned entry

into unknown concentrations

or IDLH conditions

Any self-contained breathing

apparatus that has a full

facepiece and is operated in a

pressure-demand or other

positive-pressure mode.

10,000

Emergency or planned entry

into unknown concentrations

or IDLH conditions

Any supplied-air respirator that

has a full facepiece and is

operated in a pressure-

demand or other positive-

10,000
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pressure mode in combination

with an auxiliary self-contained

positive-pressure breathing

apparatus.

Source: NIOSH Pocket Guide to Chemical Hazards[1]

Experimental Protocols & Workflows
DOT Script for PPE Selection Workflow
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Start: Handling Diisopropylamine

Assess the Risk:
- Quantity

- Concentration
- Task Duration

- Ventilation

Eye/Face Protection Skin Protection

Respiratory Protection

Chemical Splash Goggles (Minimum) Face Shield + Goggles Chemical-Resistant Gloves (Nitrile/Neoprene) Lab Coat / Chemical-Resistant Apron

Work in Fume Hood?

End: Proceed with Experiment

Yes

Yes

No

No

No Respiratory Protection Needed (Standard Use) Consult Respirator Selection Chart (Table 2)

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling diisopropylamine.

DOT Script for Accidental Exposure Troubleshooting
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Start: Accidental Exposure to Diisopropylamine

Type of Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Remove Contaminated Clothing Flush Eyes with Water for 15+ min Move to Fresh Air

Flush Skin with Water for 15+ min

Seek Immediate Medical Attention

Inform Supervisor & Follow Emergency Procedures

Remove Contact Lenses (if possible)

Seek Immediate Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: Troubleshooting workflow for accidental exposure to diisopropylamine.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b044863?utm_src=pdf-body-img
https://www.benchchem.com/product/b044863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CDC - NIOSH Pocket Guide to Chemical Hazards - Diisopropylamine [cdc.gov]

2. Understanding permeation test for chemical resistant gloves Nordic Biolabs - Leverantör
av labprodukter & teknisk service [nordicbiolabs.se]

3. osha.gov [osha.gov]

4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

5. natlenvtrainers.com [natlenvtrainers.com]

6. auckland.ac.nz [auckland.ac.nz]

7. ehs.umich.edu [ehs.umich.edu]

To cite this document: BenchChem. [Technical Support Center: Safe Handling of
Diisopropylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044863#personal-protective-equipment-for-handling-
diisopropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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